Cas no 16008-49-4 (4-Pyrimidinecarboxylicacid, 5,6-diamino-)

• Product Name: 4-Pyrimidinecarboxylicacid, 5,6-diamino-
• CAS No: 16008-49-4
• MF: C₅H₆N₄O₂
• MW: 154.12673997879
• CID: 121348
• PubChem ID: 45122051
• Update Time: 2025-04-18

4-Pyrimidinecarboxylicacid, 5,6-diamino- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylicacid, 5,6-diamino-
• 5,6-diaminopyrimidine-4-carboxylic acid
• 16008-49-4
• SCHEMBL13961021
• 5,6-Diaminopyrimidine-4-carboxylicacid
• DTXSID00669277

• Inchi： 1S/C5H6N4O2/c6-2-3(5(10)11)8-1-9-4(2)7/h1H,6H2,(H,10,11)(H2,7,8,9)
• InChI Key： WYLDNEQKEWNGBG-UHFFFAOYSA-N
• SMILES： OC(C1C(=C(N)N=CN=1)N)=O

Computed Properties

• Exact Mass: 154.049
• Monoisotopic Mass: 154.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 115A^2